Cas no 51961-06-9 (2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1))
51961-06-9 structure
Product Name:2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1)
CAS No:51961-06-9
MF:C7H14ClNO2
MW:179.644561290741
CID:378412
PubChem ID:3016712
Update Time:2025-04-19
2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1)
- 2-(dimethylamino)ethyl acrylate hydrochloride
- 2-(dimethylamino)ethyl prop-2-enoate,hydrochloride
- 2-(Dimethylamino)ethyl acrylate HCl
- SCHEMBL130714
- DTXSID30966286
- NS00090125
- 2-(Dimethylamino)ethyl prop-2-enoate--hydrogen chloride (1/1)
- 51961-06-9
- EINECS 257-561-1
-
- Inchi: 1S/C7H13NO2.ClH/c1-4-7(9)10-6-5-8(2)3;/h4H,1,5-6H2,2-3H3;1H
- InChI Key: SSZXAJUPVKMUJH-UHFFFAOYSA-N
- SMILES: Cl.O(C(C=C)=O)CCN(C)C
Computed Properties
- Exact Mass: 179.07142
- Monoisotopic Mass: 179.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 121
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1) Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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